Cas no 2171205-14-2 (3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

3-Fluoro-2-((1s,3s)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido)benzoic acid is a specialized fluorinated benzoic acid derivative featuring an Fmoc-protected cyclobutylamine moiety. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its dual functional groups: the carboxylic acid for conjugation and the Fmoc-protected amine for controlled deprotection. The cyclobutane ring introduces conformational rigidity, which can enhance binding affinity in target interactions. The fluorine substituent further modulates electronic properties and metabolic stability. Its well-defined stereochemistry (1s,3s) ensures reproducibility in synthetic applications. This reagent is suited for constructing complex molecular architectures, particularly in drug discovery and bioconjugation, where precise structural control is critical.
3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid structure
2171205-14-2 structure
Product Name:3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
CAS No:2171205-14-2
MF:C27H23FN2O5
MW:474.480330705643
CID:6470285
PubChem ID:165564238
Update Time:2025-06-08

3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
    • EN300-1532064
    • 3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
    • 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-3-fluorobenzoic acid
    • EN300-1532640
    • 2171205-14-2
    • 2171241-25-9
    • 2172562-15-9
    • EN300-1545496
    • 3-fluoro-2-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
    • Inchi: 1S/C27H23FN2O5/c28-23-11-5-10-21(26(32)33)24(23)30-25(31)15-12-16(13-15)29-27(34)35-14-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-11,15-16,22H,12-14H2,(H,29,34)(H,30,31)(H,32,33)
    • InChI Key: OKWALHDABZXPDS-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C(=O)O)=C1NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 474.15910000g/mol
  • Monoisotopic Mass: 474.15910000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1545496-0.05g
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
2171205-14-2
0.05g
$2829.0 2023-07-10
Enamine
EN300-1545496-0.1g
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
2171205-14-2
0.1g
$2963.0 2023-07-10
Enamine
EN300-1545496-0.25g
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
2171205-14-2
0.25g
$3099.0 2023-07-10
Enamine
EN300-1545496-0.5g
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
2171205-14-2
0.5g
$3233.0 2023-07-10
Enamine
EN300-1545496-1.0g
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
2171205-14-2
1.0g
$3368.0 2023-07-10
Enamine
EN300-1545496-2.5g
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
2171205-14-2
2.5g
$6602.0 2023-07-10
Enamine
EN300-1545496-5.0g
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
2171205-14-2
5.0g
$9769.0 2023-07-10
Enamine
EN300-1545496-10.0g
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
2171205-14-2
10.0g
$14487.0 2023-07-10
Enamine
EN300-1545496-50mg
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
2171205-14-2
50mg
$2829.0 2023-09-25
Enamine
EN300-1545496-100mg
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
2171205-14-2
100mg
$2963.0 2023-09-25

Additional information on 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

Recent Advances in the Study of 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171205-14-2)

The compound 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171205-14-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, which incorporates a cyclobutane ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these moieties has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC), to produce high-purity samples of the compound for experimental studies.

In vitro and in vivo studies have demonstrated that 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid exhibits notable biological activity, particularly in modulating specific enzymatic pathways. For instance, recent findings suggest that the compound may act as an inhibitor of certain proteases involved in inflammatory and oncogenic processes. These findings have sparked interest in exploring its potential as a therapeutic agent for conditions such as cancer and autoimmune diseases.

Further research has also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that the compound has favorable pharmacokinetic characteristics, with good oral bioavailability and a relatively long half-life. These properties are critical for its development as a drug candidate and warrant further optimization and validation in preclinical models.

Despite these promising findings, challenges remain in the development of 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid. For example, researchers are still working to elucidate the precise mechanisms of action and potential off-target effects. Additionally, scalable synthesis methods need to be refined to ensure cost-effective production for large-scale studies and eventual clinical use.

In conclusion, the compound 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171205-14-2) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd